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Compound of Interest

Compound Name: N-Boc-4-hydroxy-D-proline, trans-

Cat. No.: B142493

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of N-Boc-trans-4-hydroxy-D-proline, a critical
chiral building block in modern pharmaceutical development and peptide synthesis. This
document outlines its chemical properties, provides a list of common synonyms, and details
experimental protocols for its synthesis and application.

Chemical Identity and Synonyms

N-Boc-trans-4-hydroxy-D-proline is a derivative of the non-essential amino acid D-proline,
where the amino group is protected by a tert-butyloxycarbonyl (Boc) group. This protection
strategy is fundamental in peptide chemistry, allowing for sequential and controlled peptide
chain elongation. A comprehensive list of its synonyms is provided below to aid in literature
searches and material sourcing.
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Synonym Source

(2R,4S)-1-(tert-butoxycarbonyl)-4-

hydroxypyrrolidine-2-carboxylic acid

[1](2][3]

Boc-trans-4-Hydroxy-D-proline [1][4]

(2R,4S)-1-[(tert-butoxy)carbonyl]-4-

1
hydroxypyrrolidine-2-carboxylic acid s

(4S)-1-(tert-butoxycarbonyl)-4-hydroxy-D-proline  [1]

N-Boc-4-hydroxy-D-proline, trans- [1]

(2R,4S)-N-ALPHA-T-BUTOXYCARBONYL-4-

HYDROXYPYRROLIDINE-2-CARBOXYLIC [2]
ACID
(2S,4R)-1-Boc-4-hydroxyproline [4]

Physicochemical Properties

A summary of the key quantitative data for N-Boc-trans-4-hydroxy-D-proline is presented in the
table below, compiled from various chemical suppliers and databases. These properties are
essential for experimental design, safety considerations, and analytical characterization.
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Property Value Reference(s)
Molecular Formula C10H17NOs [31[5]
Molecular Weight 231.25 g/mol [5]
Appearance White to off-white solid/powder  [2][3]

Melting Point 119-125 °C

Purity >97% [3]

[a]/D +70° (c = 0.617 g/mL in

Optical Activity thanol)
methano

Soluble in organic solvents
Solubility such as dichloromethane, [2]

ethanol, and methanol.

Storage Temperature 0-8 °C

CAS Number 147266-92-0 [2][5]

Synthesis and Experimental Protocols

N-Boc-trans-4-hydroxy-D-proline is typically synthesized from trans-4-hydroxy-D-proline
through the protection of the amino group with a Boc anhydride. The following section details a
general experimental protocol for its synthesis and its subsequent use in solid-phase peptide
synthesis (SPPS).

Synthesis of N-Boc-trans-4-hydroxy-D-proline

A common method for the preparation of N-Boc-trans-4-hydroxy-D-proline involves the reaction
of trans-4-hydroxy-D-proline with di-tert-butyl dicarbonate (Boc anhydride) under basic
conditions.

Materials:
¢ trans-4-Hydroxy-D-proline

» Di-tert-butyl dicarbonate (Boc)20
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Dichloromethane (DCM)

N,N-Diisopropylethylamine (DIPEA) or other suitable base

Water

Anhydrous sodium sulfate

Reaction flask, magnetic stirrer, and other standard laboratory glassware

Protocol:

o Dissolve trans-4-hydroxy-D-proline in a mixture of dichloromethane and water.

o Cool the solution in an ice bath and add DIPEA to adjust the pH to approximately 9-10.

e Slowly add a solution of Boc anhydride in DCM to the reaction mixture while stirring
vigorously.

 Allow the reaction to warm to room temperature and stir overnight.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Once the reaction is complete, perform a work-up by separating the organic layer.

o Wash the organic layer with a mild acidic solution (e.g., 1 M HCI) and then with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

» Purify the product by recrystallization or column chromatography to yield pure N-Boc-trans-4-
hydroxy-D-proline.
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Caption: General workflow for the synthesis of N-Boc-trans-4-hydroxy-D-proline.

Application in Solid-Phase Peptide Synthesis (SPPS)

N-Boc-trans-4-hydroxy-D-proline is a valuable building block in SPPS. The following protocol
outlines the key steps for incorporating this amino acid into a growing peptide chain using the
Boc strategy.

Materials:
e N-Boc-trans-4-hydroxy-D-proline
o Peptide synthesis resin (e.g., Merrifield resin)

e Dichloromethane (DCM)
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Trifluoroacetic acid (TFA)

N,N-Diisopropylethylamine (DIPEA)

Coupling reagents (e.g., HBTU, HATU)

N,N-Dimethylformamide (DMF)

Kaiser test reagents (for monitoring coupling)

Protocol:

o Resin Swelling: Swell the resin in DCM in the reaction vessel for 15-30 minutes.
e Boc Deprotection:

Wash the resin with DCM.

[e]

o

Treat the resin with a solution of TFA in DCM (typically 25-50%) for 1-2 minutes (pre-
wash).

o

Add fresh deprotection solution and agitate for 20-30 minutes to remove the Boc
protecting group from the N-terminal amino acid of the peptide-resin.

o

Wash the resin thoroughly with DCM and then DMF to remove residual TFA.

o Neutralization: Neutralize the resin with a solution of DIPEA in DMF (typically 5-10%) to
prepare the free amine for coupling. Wash again with DMF.

e Amino Acid Coupling:

o Activate the carboxylic acid of N-Boc-trans-4-hydroxy-D-proline with a coupling reagent
(e.g., HBTU) and a base (e.g., DIPEA) in DMF.

o Add the activated amino acid solution to the resin.

o Allow the coupling reaction to proceed for 1-2 hours.
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o Monitor the completion of the coupling reaction using a qualitative method such as the
Kaiser test. A negative test indicates the absence of free primary amines.

e Washing: After complete coupling, wash the resin extensively with DMF and DCM to remove
any unreacted reagents and byproducts.

o Repeat Cycle: Repeat steps 2-5 for each subsequent amino acid to be added to the peptide
chain.
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Caption: The iterative cycle of Boc-based solid-phase peptide synthesis (SPPS).
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Role in Drug Development and Biological Systems

N-Boc-trans-4-hydroxy-D-proline serves as a crucial chiral intermediate in the synthesis of
various pharmaceutical compounds.[4] Its rigid pyrrolidine ring and the hydroxyl group provide
conformational constraints and a site for further functionalization, which are desirable features

in drug design.

While N-Boc-trans-4-hydroxy-D-proline itself is not directly involved in signaling pathways, the
unprotected form, hydroxyproline, is a key component of collagen. The hydroxylation of proline
residues is a critical post-translational modification in collagen synthesis, catalyzed by prolyl
hydroxylases. This modification is essential for the stability of the collagen triple helix.[6]

The Boc-protected derivative is instrumental in the laboratory synthesis of peptides and
peptidomimetics that can interact with various biological targets. For instance, derivatives of
hydroxyproline are incorporated into synthetic peptides to enhance their stability, binding
affinity, and pharmacokinetic properties. A notable example is the use of a derivative of Boc-
trans-4-hydroxy-L-proline in the synthesis of the antiviral drug nirmatrelvir.[7]

The synthesis of complex molecules like nirmatrelvir highlights the importance of chiral building
blocks like N-Boc-trans-4-hydroxy-D-proline in constructing stereochemically defined and

biologically active compounds.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.nordmann.global/en/products/n-boc-trans-4-hydroxy-d-proline
https://pubmed.ncbi.nlm.nih.gov/1667665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9579207/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Synthesis

[N-Boc-trans—4-hydroxy-D-proIine)

Peptide Synthesis (SPPS)

Organic Synthesis

-

Synthetic Products

Peptides Peptidomimetics Other Bioactive Molecules

cation

Drug Development

Click to download full resolution via product page

Caption: Logical flow from N-Boc-trans-4-hydroxy-D-proline to drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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